
Probing the Architectural Landscape of
Proteins: A Technical Guide to 4-

Bromophenylglyoxal Hydrate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Bromophenylglyoxal hydrate

Cat. No.: B1582591 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides an in-depth exploration of 4-Bromophenylglyoxal hydrate (4-BPG), a

powerful chemical tool for the site-specific modification of arginine residues in proteins. Moving

beyond theoretical discussions, we delve into the practical application of 4-BPG, offering a

robust framework for its use in elucidating protein structure and function. This document is

designed to empower researchers to leverage the unique chemical properties of 4-BPG to gain

deeper insights into complex biological systems.

Introduction: The Significance of Arginine and the
Utility of 4-Bromophenylglyoxal Hydrate
The guanidinium side chain of arginine residues plays a pivotal role in protein structure and

function, participating in hydrogen bonding, salt bridges, and interactions with negatively

charged molecules like phosphates and carboxylates. Consequently, the selective modification

of arginine residues can provide invaluable information about a protein's active site, ligand

binding domains, and overall tertiary and quaternary structure.

4-Bromophenylglyoxal hydrate emerges as a superior reagent for this purpose due to the

high specificity of its α-ketoaldehyde moiety for the nucleophilic guanidinium group of arginine.
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The resulting covalent modification is stable, allowing for the subsequent analysis of the

modified protein. The introduction of a bromine atom provides an additional advantage, serving

as a heavy atom for phasing in X-ray crystallography studies, thereby aiding in the

determination of three-dimensional protein structures.

Chemical Properties and Mechanism of Action
4-Bromophenylglyoxal hydrate, with the chemical formula C8H7BrO3 and a molecular

weight of 231.04 g/mol , is a solid at room temperature.[1][2][3] Its reactivity stems from the two

adjacent carbonyl groups, which readily react with the guanidinium group of arginine residues

under mild physiological conditions (pH 7-9) to form a stable cyclic adduct.[4] This irreversible

modification neutralizes the positive charge of the arginine residue and introduces a bulky

bromophenyl group, which can significantly perturb the local environment and, in turn, the

protein's function.

Diagram of the Reaction Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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